Cas no 38150-01-5 ((1S,3R)-2-nitrocyclohexane-1,3-diol)

• Product Name: (1S,3R)-2-nitrocyclohexane-1,3-diol
• CAS No: 38150-01-5
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD28502799
• CID: 319546
• PubChem ID: 319671
• Update Time: 2025-10-28

(1S,3R)-2-nitrocyclohexane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,2-nitro-, (1a,2b,3a)-
• 2-nitrocyclohexane-1,3-diol
• (1R,2r,3S)-2-nitrocyclohexane-1,3-diol
• (2r)-2-nitrocyclohexane-1,3-diol
• 2-nitro-cyclohexane-1,3-diol
• 2t-Nitro-cyclohexan-1r,3c-diol
• 2t-nitro-cyclohexane-1r,3c-diol
• AC1L80OU
• I01-3970
• NSC264406
• SureCN3666798
• (1S,3R)-2-nitrocyclohexane-1,3-diol
• DTXSID00312933
• NSC-264406
• SCHEMBL3666798
• AB86131
• 38150-01-5

• MDL： MFCD28502799
• Inchi： 1S/C6H11NO4/c8-4-2-1-3-5(9)6(4)7(10)11/h4-6,8-9H,1-3H2
• InChI Key： MOARHLBZNDZIFZ-UHFFFAOYSA-N
• SMILES： OC1CCCC(C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.068808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.35
• Boiling Point: 345°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.532
• PSA: 83.6
• LogP: 0.06060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1S,3R)-2-nitrocyclohexane-1,3-diol

Chemical Profile of (1S,3R)-2-nitrocyclohexane-1,3-diol (CAS No. 38150-01-5)

(1S,3R)-2-nitrocyclohexane-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 38150-01-5, is a chiral nitro-substituted cyclohexane diol with significant relevance in synthetic chemistry and pharmaceutical research. This compound exhibits a unique stereochemical configuration, with the nitro group at the 2-position and hydroxyl groups at the 1 and 3-positions, making it a valuable intermediate for constructing complex molecular architectures. The presence of both stereocenters and the electron-withdrawing nitro group imparts distinct reactivity patterns, which have been leveraged in various chemical transformations.

The synthesis of (1S,3R)-2-nitrocyclohexane-1,3-diol typically involves multi-step organic reactions, often starting from cyclohexanone derivatives. The introduction of the nitro group at the 2-position is a critical step, often achieved through electrophilic aromatic substitution or directed metal-catalyzed reactions. The subsequent installation of the hydroxyl groups at the 1 and 3-positions requires careful control of reaction conditions to ensure high enantioselectivity and yield. Advances in asymmetric synthesis methodologies have enabled more efficient production routes for this compound, particularly through biocatalytic or chiral auxiliary-assisted approaches.

In recent years, (1S,3R)-2-nitrocyclohexane-1,3-diol has garnered attention in medicinal chemistry due to its potential as a building block for pharmacophores. The nitro group serves as a versatile functional handle, allowing for further derivatization via reduction to an amine or diazotization followed by coupling reactions. Additionally, the diol motif is frequently incorporated into drug candidates targeting neurological and inflammatory disorders. For instance, studies have explored its utility in designing analogs of known bioactive molecules that modulate enzyme activity or receptor binding.

One notable application of this compound is in the development of novel antiviral agents. The structural framework of (1S,3R)-2-nitrocyclohexane-1,3-diol bears resemblance to certain natural products known to exhibit inhibitory effects on viral proteases and polymerases. Researchers have modified its core structure to enhance binding affinity while maintaining stereochemical integrity. Preliminary computational studies suggest that subtle adjustments to the nitro and hydroxyl substituents can fine-tune electronic properties, potentially improving drug-like characteristics such as solubility and metabolic stability.

The role of stereochemistry in biological activity cannot be overstated. The specific (1S,3R) configuration of (1S,3R)-2-nitrocyclohexane-1,3-diol may dictate interactions with biological targets at both molecular and atomic levels. This has prompted investigations into enantioselective synthesis techniques to isolate individual enantiomers for pharmacological evaluation. Techniques such as chiral chromatography and kinetic resolution have been employed to achieve high-purity enantiomerically enriched forms of this compound.

Recent advancements in spectroscopic methods have also contributed to a deeper understanding of the conformational behavior of this molecule in solution and solid states. NMR spectroscopy combined with molecular dynamics simulations has revealed insights into how the nitro group influences hydrogen bonding networks and dipole moments within the cyclohexane ring system. These findings are crucial for rationalizing reactivity trends observed during functionalization reactions.

The environmental impact of synthesizing chiral nitro compounds like (1S,3R)-2-nitrocyclohexane-1,3-diol is another area of growing interest. Green chemistry principles have encouraged researchers to develop solvent-free or aqueous-phase reactions that minimize waste generation while maintaining high yields. For example, catalytic hydrogenation methods using recyclable ligands have been explored as alternatives to traditional stoichiometric approaches involving heavy metal reagents.

Future directions in the study of this compound may include exploring its potential as a ligand scaffold for metal-organic frameworks (MOFs) or as a precursor for photoactive materials. The combination of steric bulk from the cyclic structure and electronic effects from the nitro/diol moieties makes it an intriguing candidate for designing supramolecular assemblies with tailored properties. Additionally, bioconjugation strategies could enable applications in diagnostic imaging or targeted drug delivery systems.

In conclusion,(1S,3R)-2-nitrocyclohexane-1,3-diol (CAS No. 38150-01-5) represents a fascinating intersection of stereochemistry and functional group chemistry with broad implications across synthetic organic chemistry, pharmaceutical discovery, and materials science. Its unique structural features continue to inspire innovative research endeavors aimed at unlocking new therapeutic possibilities while adhering to sustainable chemical practices.